Cas no 1097250-98-0 (5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid)

• Product Name: 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid
• CAS No: 1097250-98-0
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 3167480
• PubChem ID: 57569284
• Update Time: 2025-10-21

5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1097250-98-0
• 5-bromo-6-(methylamino)pyrimidine-4-carboxylic acid
• SCHEMBL13472462
• SB58889
• DB-413737
• 5-Bromo-6-(methylamino)-4-pyrimidinecarboxylic acid
• 5-bromo-6-(methylamino)pyrimidine-4-carboxylicacid
• 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C6H6BrN3O2/c1-8-5-3(7)4(6(11)12)9-2-10-5/h2H,1H3,(H,11,12)(H,8,9,10)
• InChI Key： COXYLUPVMOXLLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=CN=C1NC

Computed Properties

• Exact Mass: 230.96434Da
• Monoisotopic Mass: 230.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.1Ų

Additional information on 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid

Introduction to 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid (CAS No. 1097250-98-0) and Its Emerging Applications in Modern Chemistry and Medicine

5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid, identified by the CAS number 1097250-98-0, is a versatile heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their structural similarity to nucleic acid bases, making them fundamental in biological systems. The presence of both bromine and amino substituents in its molecular structure endows it with unique reactivity, enabling its application in diverse synthetic pathways and biological investigations.

The 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid molecule features a brominated pyrimidine core, which is a common motif in drug discovery due to its ability to participate in various chemical transformations, including cross-coupling reactions. The carboxylic acid group at the 4-position further enhances its utility as a synthetic intermediate, allowing for further functionalization through esterification, amidation, or other carboxylate-based modifications. These structural features make it an invaluable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly leveraged pyrimidine derivatives for their potential as pharmacophores in drug design. The 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid derivative has been explored in several research avenues, particularly in the context of anticancer and antiviral therapies. Its bromine substituent, for instance, can be readily activated via palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups at strategic positions within the molecule. This modularity allows chemists to fine-tune the properties of the resulting compounds, optimizing them for specific biological targets.

One of the most compelling applications of 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid has been in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit kinase activity, researchers aim to disrupt aberrant signaling networks that drive pathological processes. The pyrimidine scaffold is particularly well-suited for this purpose due to its ability to mimic ATP binding pockets in kinases. The incorporation of a bromine atom at the 5-position and an amino group at the 6-position provides additional opportunities for interactions with target proteins, enhancing binding affinity and selectivity.

Recent studies have highlighted the utility of 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid in developing antiviral agents. The COVID-19 pandemic has underscored the importance of rapid drug development pipelines, and pyrimidine-based compounds have emerged as promising candidates due to their structural resemblance to viral nucleic acids. Researchers have demonstrated that derivatives of this compound can interfere with viral replication by inhibiting enzymes such as RNA-dependent RNA polymerase or proteases. The versatility of 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid allows for modifications that can fine-tune its antiviral activity while minimizing off-target effects.

The chemical reactivity of 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid also makes it a valuable tool in material science applications. For example, its ability to undergo metal-catalyzed coupling reactions has been exploited in the synthesis of organic electronic materials, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). These materials rely on precise molecular architectures to achieve desired electronic properties, and pyrimidine derivatives like 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid contribute to this by serving as key intermediates in polymerization and functionalization processes.

In conclusion, 5-Bromo-6-(methylamino)pyrimidine-4-carboxylic acid (CAS No. 1097250-98-0) represents a cornerstone compound in modern synthetic chemistry and medicinal research. Its unique structural features—combining a brominated pyrimidine core with a carboxylic acid functionality—make it an exceptionally useful building block for drug discovery and material science applications. As research continues to uncover new synthetic methodologies and biological targets, the importance of this compound is likely to grow even further, solidifying its role as a critical component in next-generation therapeutics and advanced materials.